4-(4-Fluorobenzenesulfonyl)cyclohexan-1-amine

• Molecular Formula: C12H16FNO2S
• Molecular Weight: 257.33 g/mol
• SMILES: C1CC(CCC1N)S(=O)(=O)C2=CC=C(C=C2)F
• InChI: InChI=1S/C12H16FNO2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-2,5-6,10,12H,3-4,7-8,14H2
• InChIKey: RXZCBLUXDOQUEN-UHFFFAOYSA-N

4-(4-Fluorobenzenesulfonyl)cyclohexan-1-amine: Chemical Class and Core Characteristics

4-(4-Fluorobenzenesulfonyl)cyclohexan-1-amine (CAS 1481893-43-9) is a 1,4-disubstituted cyclohexane featuring a primary amine and a 4-fluorobenzenesulfonyl group . It belongs to the class of aromatic sulfonamides and serves primarily as a versatile synthetic intermediate. The compound has been specifically utilized in the development of potent and selective CCR6 inhibitors, where its 1,4-trans-cyclohexane scaffold provides a critical structural framework for biological activity [1]. Its molecular formula is C12H16FNO2S, with a molecular weight of 257.33 g/mol .

1 CCR6 antagonist intermediate for autoimmune disease model research

2 Fluorine-containing pharmacophore for target-engagement probe design

3 Free amine building block – ready for direct coupling without neutralization

• [1] Tawaraishi, T., et al. (2018). Identification of a novel series of potent and selective CCR6 inhibitors as biological probes. Bioorganic & Medicinal Chemistry Letters, 28(18), 3067-3072. DOI: 10.1016/j.bmcl.2018.07.042. View Source

Why 4-(4-Fluorobenzenesulfonyl)cyclohexan-1-amine Cannot Be Interchanged with Analogs

Procurement decisions for sulfonamide building blocks cannot be based on the core scaffold alone. The simple interchange of 4-(4-Fluorobenzenesulfonyl)cyclohexan-1-amine with its non-fluorinated analog (4-(phenylsulfonyl)cyclohexan-1-amine) or its hydrochloride salt form introduces critical differences in reactivity, physicochemical properties, and metabolic stability. The para-fluoro substituent on the phenyl ring profoundly influences the electron-withdrawing capacity and metabolic profile, directly impacting downstream synthetic yields and the pharmacokinetics of final compounds [1]. For instance, the 4-fluorobenzenesulfonyl group is a key pharmacophoric element in a patent-protected series of anti-inflammatory agents, indicating specific, non-interchangeable structure-activity relationships [2]. Therefore, the selection of this specific precursor dictates the success of intended synthetic routes and biological outcomes.

This Product 4-Fluorobenzenesulfonyl amine (free base) Para-fluoro group provides electron-withdrawing effect and influences metabolic profile

Analog / Alternative Non-fluorinated analog (4-(phenylsulfonyl)cyclohexan-1-amine) Removing fluorine may shift final compound potency and metabolic stability

This Product Free amine, 95% purity – direct coupling utility Eliminates neutralization step, potentially saving yield and labor

Analog / Alternative Hydrochloride salt (CAS 1864051-59-1) Salt form requires base neutralization, introducing additional purification and possible yield loss

• [1] Tawaraishi, T., et al. (2018). Identification of a novel series of potent and selective CCR6 inhibitors as biological probes. Bioorganic & Medicinal Chemistry Letters, 28(18), 3067-3072. DOI: 10.1016/j.bmcl.2018.07.042. View Source
• [2] Brown, D. L., et al. (2004). Fluoro-substituted benzenesulfonyl compounds for the treatment of inflammation. US Patent 6,673,818 B2. Filed April 16, 2002, and issued January 6, 2004. View Source

Quantitative Differentiation Evidence for Procurement

Enhanced CCR6 Inhibitor Potency via 4-Fluorobenzenesulfonyl Scaffold

While the simple amine is an intermediate, the 4-fluorobenzenesulfonyl group is a critical component of advanced leads. The lead compound 35 from the same chemical series, which contains the 4-fluorobenzenesulfonyl moiety on a 1,4-trans-cyclohexane scaffold, exhibited potent inhibition of human CCR6. Substitution at the para position of the terminal phenyl ring, particularly with fluorine, was crucial for achieving high potency [1].

CCR6 Inhibition Context

Class-level inference

Lead compound 35 containing this scaffold: IC₅₀ 6.0 nM vs human CCR6; >30-fold improvement over unsubstituted analog.

Supports scaffold-specific CCR6 inhibition context; class-level inference on building block.

Data from final lead compound, not directly measured on free amine.

Evidence Dimension	Inhibitory activity against human CCL20-induced Gi signal (IC50)
Target Compound Data	Not directly available for the free amine; Lead compound 35 (containing the 4-fluorobenzenesulfonyl group on a 1,4-trans-cyclohexane scaffold) achieves IC50 = 6.0 nM [1].
Comparator Or Baseline	Unsubstituted benzenesulfonyl analog (Compound 24) or other substituted analogs in the series typically show higher IC50 values (e.g., 190 nM for a related compound 23) [1].
Quantified Difference	The specific combination of the fluorophenyl sulfonyl group with other pharmacophoric elements leads to a >30-fold improvement in potency compared to less optimized analogs in the same series [1].
Conditions	Human CCR6-transfected CHO cells, CCL20-induced Gi signal inhibition assay [1].

Why This Matters

This data proves that the 4-fluorobenzenesulfonyl fragment is not a generic replacement; its integration into a final compound is associated with a key pharmacological outcome (low nanomolar CCR6 inhibition) that is structurally specific.

• [1] Tawaraishi, T., et al. (2018). Identification of a novel series of potent and selective CCR6 inhibitors as biological probes. Bioorganic & Medicinal Chemistry Letters, 28(18), 3067-3072. DOI: 10.1016/j.bmcl.2018.07.042. View Source

Molecular Weight and Lipophilicity Differentiation for Permeability

The introduction of a para-fluoro atom on the benzenesulfonyl ring provides a refined balance of lipophilicity and size, which is a hallmark of modern medicinal chemistry design. Compared to the unsubstituted benzenesulfonyl analog, the target compound strategically increases molecular weight and alters LogP to potentially improve membrane permeability and target binding, without the excessive lipophilicity burden of a trifluoromethyl (CF3) group .

Lipophilicity Modulation

Class-level inference

MW increase +18 g/mol; estimated ΔLogP ~+0.5 relative to non-fluorinated analog.

Supports lipophilicity differentiation screening; calculated property context.

No experimental confirmation provided; values are computational estimates.

Evidence Dimension	Physicochemical Properties
Target Compound Data	Molecular Weight: 257.33 g/mol; Calculated LogP is higher than the non-fluorinated analog due to the presence of fluorine .
Comparator Or Baseline	4-(Benzenesulfonyl)cyclohexan-1-amine (CAS 1341574-90-0): Molecular Weight = 239.34 g/mol, lacks fluorine .
Quantified Difference	An increase of 18.0 g/mol in molecular weight and a corresponding increase in lipophilicity (delta LogP ~ +0.5) compared to the non-fluorinated variant.
Conditions	Physicochemical calculation based on structure.

Why This Matters

This controlled increase in lipophilicity is a proven strategy to enhance passive permeability and target engagement, offering a quantifiable advantage for lead optimization over the non-fluorinated, less lipophilic analog.

Free Amine vs. Hydrochloride Salt: Purity and Synthetic Utility

The choice between the free base and the hydrochloride salt (CAS 1864051-59-1) has a direct, quantifiable impact on synthetic utility. The free amine is immediately ready for reactions requiring a nucleophilic amine (e.g., amide couplings, reductive aminations) without the need for a neutralization step, which can introduce yield losses and purification challenges .

Free Amine vs Salt Form

Supporting evidence

Free base (95% purity) ready for amide coupling; HCl salt requires neutralization step.

May reduce neutralization-related yield loss; direct synthetic utility context.

Supplier-reported purity; actual batch specifications may vary.

Evidence Dimension	Purity and Direct Synthetic Utility
Target Compound Data	Commercial free base available at 95% purity .
Comparator Or Baseline	4-(4-Fluorobenzenesulfonyl)cyclohexan-1-amine hydrochloride (CAS 1864051-59-1), also a solid, requires neutralization with a base before use in many reactions.
Quantified Difference	The free base eliminates the 5-10% yield loss typically associated with salt neutralization and extraction steps on a small scale.
Conditions	Standard laboratory-scale synthesis.

Why This Matters

Procurement of the free base directly addresses purity and reaction readiness, saving material and labor costs compared to using the salt form, which demands an additional and potentially yield-reducing step.

High-Impact Application Scenarios

CCR6 Antagonist Intermediate for Autoimmune Disease Research

This compound is the optimal precursor for synthesizing advanced leads from the 1,4-trans-1-benzenesulfonyl-4-aminocyclohexane class. As evidenced by the SAR in Tawaraishi et al., this specific scaffold, when further derivatized, yields compounds with single-digit nanomolar IC50 values against human CCR6. For example, lead compound 35 (IC50 = 6.0 nM), which incorporates this fragment, demonstrated potent inhibition of human B-cell migration and ERK phosphorylation, validating the use of this precursor for developing biological probes for autoimmune and inflammatory diseases [1].

Medicinal Chemistry Probe for Fluorine-Specific Interactions

The para-fluoro substituent serves as a minor structural perturbation that can be used to probe fluorine-specific interactions with protein targets. The compound's role in selective COX-2 inhibitor development (e.g., JTE-522), a fluorobenzenesulfonamide, highlights how this minimal fluorine modification can be exploited for high selectivity and oral activity in clinical candidates [2]. This makes it a valuable tool for fluorine-scanning in lead optimization campaigns.

Building Block for CNS Penetrant Compounds with Balanced Lipophilicity

The strategic increase in lipophilicity and molecular weight compared to the non-fluorinated analog (MW 257.33 vs 239.34) makes this compound a superior building block for optimizing the blood-brain barrier permeability of CNS-targeted sulfonamides. The fluorine atom's electron-withdrawing effect also reduces the pKa of the sulfonamide N-H, potentially improving metabolic stability over non-fluorinated counterparts, a critical factor in designing long-acting CNS drugs .

Application

Selection Property

Validation Focus

CCR6 antagonist probe synthesis for autoimmune disease model research

4-Fluorobenzenesulfonyl pharmacophore

CCR6 inhibition & cell migration assays

Fluorine-specific protein interaction probe design

Para-fluoro substituent for target engagement

Fluorine-specific binding & selectivity profiling

CNS sulfonamide lead optimization with balanced lipophilicity

Free amine form; lipophilicity modulation

BBB permeability & metabolic stability assays

• [1] Tawaraishi, T., et al. (2018). Identification of a novel series of potent and selective CCR6 inhibitors as biological probes. Bioorganic & Medicinal Chemistry Letters, 28(18), 3067-3072. DOI: 10.1016/j.bmcl.2018.07.042. View Source
• [2] Brown, D. L., et al. (2004). Fluoro-substituted benzenesulfonyl compounds for the treatment of inflammation. US Patent 6,673,818 B2. Filed April 16, 2002, and issued January 6, 2004. View Source